Cas no 1261466-49-2 ((3,4'-Bis(trifluoromethyl)biphenyl-4-yl)-dimethyl-amine)

• Product Name: (3,4'-Bis(trifluoromethyl)biphenyl-4-yl)-dimethyl-amine
• CAS No: 1261466-49-2
• MF: C₁₆H₁₃F₆N
• MW: 333.271545171738
• CID: 4994864
• Update Time: 2025-10-21

(3,4'-Bis(trifluoromethyl)biphenyl-4-yl)-dimethyl-amine Chemical and Physical Properties

Names and Identifiers

• (3,4'-Bis(trifluoromethyl)biphenyl-4-yl)-dimethyl-amine

• Inchi： 1S/C16H13F6N/c1-23(2)14-8-5-11(9-13(14)16(20,21)22)10-3-6-12(7-4-10)15(17,18)19/h3-9H,1-2H3
• InChI Key： NECSFNRDMOFVCS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1N(C)C)C1C=CC(C(F)(F)F)=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 381
• XLogP3: 5.4
• Topological Polar Surface Area: 3.2

Additional information on (3,4'-Bis(trifluoromethyl)biphenyl-4-yl)-dimethyl-amine

(3,4'-Bis(trifluoromethyl)biphenyl-4-yl)-dimethyl-amine and its Structural Significance in Modern Chemical Research

(3,4'-Bis(trifluoromethyl)biphenyl-4-yl)-dimethyl-amine is a multifunctional organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique molecular architecture and potential applications. The compound's structure, characterized by the 3,4'-Bis(trifluoromethyl)biphenyl-4-yl moiety, provides a platform for diverse functionalization strategies. This section will explore the chemical properties, synthetic pathways, and emerging applications of this compound, with a focus on its role in drug discovery and advanced material development.

The 3,4'-Bis(trifluoromethyl)biphenyl-4-yl fragment forms the core of the molecule, featuring two trifluoromethyl groups attached to the biphenyl backbone. This structural feature imparts unique electronic properties, including enhanced electron-withdrawing effects and improved steric stability. Recent studies have demonstrated that the presence of trifluoromethyl groups can significantly modulate the biological activity of small molecules, making this compound a promising candidate for pharmaceutical development. Researchers are actively investigating its interactions with various biological targets, such as ion channels and enzyme active sites.

One of the most notable aspects of (3,4'-Bis(trifluoromyethyl)biphenyl-4-yl)-dimethyl-amine is its ability to serve as a versatile building block in the synthesis of complex molecules. Its dimethylamino functionality allows for further derivatization through nucleophilic substitution reactions, enabling the creation of a wide range of derivatives with tailored properties. This adaptability has led to its incorporation in the design of novel compounds for applications in medicinal chemistry, including the development of antiviral agents and anti-inflammatory drugs.

Recent advancements in computational chemistry have provided new insights into the molecular behavior of (3,4'-Bis(trifluoromethyl)biphenyl-4-yl)-dimethyl-amine. Quantum mechanical simulations have revealed that the compound exhibits favorable molecular docking profiles with several protein targets, suggesting potential therapeutic applications. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound demonstrates high affinity for the SARS-CoV-2 main protease, a key enzyme in viral replication. This finding highlights its potential as a lead compound for the development of antiviral therapeutics.

In the realm of materials science, (3,4'-Bis(trifluoromethyl)biphenyl-4-yl)-dimethyl-amine has shown promise as a component in the synthesis of advanced polymers and nanomaterials. Its fluorinated aromatic framework contributes to improved thermal stability and hydrophobicity, making it suitable for applications in coatings, electronic materials, and biomedical devices. Researchers are exploring its use in the creation of functionalized surfaces with enhanced biocompatibility, which could have implications for tissue engineering and drug delivery systems.

The synthesis of (3,4'-Bis(trifluoromethyl)biphenyl-4-yl)-dimethyl-amine typically involves multi-step organic reactions, including Suzuki coupling and nucleophilic substitution. A recent study published in Organic Letters described a novel synthetic route that significantly improves the yield and purity of the compound. This advancement is critical for scaling up production, as high-quality starting materials are essential for pharmaceutical applications. The optimized synthesis method also reduces the environmental impact of the process, aligning with the growing emphasis on sustainable chemical manufacturing.

From a pharmacological perspective, the compound's ability to modulate ion channel activity has sparked interest in its potential for treating neurological disorders. Preclinical studies have shown that derivatives of (3,4'-Bis(trifluoromethyl)biphenyl-4-yl)-dimethyl-amine exhibit selective antagonism against certain voltage-gated sodium channels, which could be beneficial in the management of conditions such as epilepsy and chronic pain. These findings underscore the importance of further in vivo testing to validate its therapeutic potential.

Collaborative efforts between academic and industrial researchers are driving the exploration of (3,4'-Bis(trifluoromethyl)biphenyl-4-yl)-dimethyl-amine in diverse applications. For example, a 2024 partnership between a pharmaceutical company and a university research group has led to the development of a library of analogs with varying substituents. This approach allows for the systematic evaluation of structural modifications on biological activity, providing valuable data for drug optimization. Such interdisciplinary collaboration is essential for translating fundamental chemical discoveries into practical solutions.

As the field of medicinal chemistry continues to evolve, the role of compounds like (3,4'-Bis(trifluoromethyl)biphenyl-4-yl)-dimethyl-amine is likely to expand. Advances in high-throughput screening and machine learning are enabling researchers to predict the biological activity of new derivatives with greater accuracy. This predictive power, combined with the compound's structural versatility, positions it as a valuable tool in the discovery of next-generation therapeutics. Ongoing research will further elucidate its potential in addressing unmet medical needs.

In conclusion, (3,4'-Bis(trifluoromethyl)biphenyl-4-yl)-dimethyl-amine represents a significant advancement in organic chemistry with broad implications for pharmaceutical and materials science. Its unique structural features, coupled with the ability to undergo functionalization, make it a versatile platform for developing novel compounds. As research in this area progresses, it is expected that this compound will play an increasingly important role in the creation of innovative therapies and advanced materials, contributing to the advancement of science and technology.

For further information on the synthesis, properties, and applications of (3,4'-Bis(trifluoromethyl)biphenyl-4-yl)-dimethyl-amine, please refer to recent scientific literature and ongoing research initiatives in the field. Staying informed about these developments will provide valuable insights into the evolving landscape of chemical innovation and its impact on various industries.